Cas no 1057076-56-8 (Ethyl 4-Chloro-1H-indole-5-carboxylate)

• Product Name: Ethyl 4-Chloro-1H-indole-5-carboxylate
• CAS No: 1057076-56-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1160499
• PubChem ID: 58688832
• Update Time: 2025-04-20

Ethyl 4-Chloro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carboxylic acid, 4-chloro-, ethyl ester
• Ethyl 4-chloro-1H-indole-5-carboxylate
• DA-15908
• ethyl4-chloro-1H-indole-5-carboxylate
• 1057076-56-8
• Ethyl 4-Chloro-1H-indole-5-carboxylate

• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)8-3-4-9-7(10(8)12)5-6-13-9/h3-6,13H,2H2,1H3
• InChI Key： XMITXDRVJYVXRB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=CC2=C1C=CN2

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: 375.1±22.0 °C at 760 mmHg
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 42.09
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 4-Chloro-1H-indole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids